Cas no 2137588-92-0 (3-Piperidinecarboxylic acid, 5-(2-furanyl)-2-oxo-)

• Product Name: 3-Piperidinecarboxylic acid, 5-(2-furanyl)-2-oxo-
• CAS No: 2137588-92-0
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 5267458
• Update Time: 2025-06-25

3-Piperidinecarboxylic acid, 5-(2-furanyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 5-(2-furanyl)-2-oxo-

• Inchi： 1S/C10H11NO4/c12-9-7(10(13)14)4-6(5-11-9)8-2-1-3-15-8/h1-3,6-7H,4-5H2,(H,11,12)(H,13,14)
• InChI Key： FZKOQTGGQBTPFD-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=CO2)CC(C(O)=O)C1=O

Additional information on 3-Piperidinecarboxylic acid, 5-(2-furanyl)-2-oxo-

Comprehensive Overview of 3-Piperidinecarboxylic acid, 5-(2-furanyl)-2-oxo- (CAS No. 2137588-92-0)

3-Piperidinecarboxylic acid, 5-(2-furanyl)-2-oxo- (CAS No. 2137588-92-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound belongs to the class of piperidine derivatives, which are widely recognized for their role in drug discovery and development. The presence of a furan ring and a carboxylic acid moiety in its structure makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition studies.

In recent years, the demand for piperidine-based compounds like 3-Piperidinecarboxylic acid, 5-(2-furanyl)-2-oxo- has surged, driven by their relevance in medicinal chemistry and biotechnology. A common query among scientists is how this compound compares to other heterocyclic carboxylic acids in terms of reactivity and bioavailability. Studies suggest that its furan substituent enhances its binding affinity to certain biological targets, making it a promising candidate for drug design. Additionally, its oxo group contributes to its stability under physiological conditions, a critical factor for pharmacokinetic optimization.

The synthesis of 3-Piperidinecarboxylic acid, 5-(2-furanyl)-2-oxo- typically involves multi-step organic reactions, including cyclization and functional group transformations. One of the most frequently searched questions is whether this compound can be derived from renewable resources, aligning with the growing focus on green chemistry. While traditional methods rely on petrochemical precursors, recent advancements explore biocatalytic routes to improve sustainability. This aligns with the broader trend of eco-friendly synthesis in the chemical industry.

Another hot topic is the potential of 3-Piperidinecarboxylic acid, 5-(2-furanyl)-2-oxo- in neurodegenerative disease research. Its structural similarity to known neuromodulators has prompted investigations into its effects on neurotransmitter receptors. For instance, researchers are examining its interaction with GABAergic systems, which could pave the way for novel anxiolytic or anticonvulsant agents. Such applications are highly relevant given the rising prevalence of mental health disorders globally.

From an industrial perspective, 3-Piperidinecarboxylic acid, 5-(2-furanyl)-2-oxo- is valued for its role in high-throughput screening libraries. Pharmaceutical companies often inquire about its compatibility with combinatorial chemistry techniques, which are essential for accelerating lead compound identification. Its moderate solubility in polar solvents and compatibility with solid-phase synthesis make it a practical choice for automated drug discovery platforms.

Quality control and analytical characterization of 3-Piperidinecarboxylic acid, 5-(2-furanyl)-2-oxo- are also critical areas of interest. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and structural integrity. A frequently asked question is whether this compound exhibits polymorphism, a property that can influence its formulation stability. Current data indicate that it exists predominantly in a single crystalline form, simplifying its handling in preclinical development.

In summary, 3-Piperidinecarboxylic acid, 5-(2-furanyl)-2-oxo- (CAS No. 2137588-92-0) represents a compelling case study in the intersection of organic synthesis and biomedical innovation. Its multifaceted applications—from CNS drug candidates to sustainable chemistry—highlight its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge therapeutic development.